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Compound of Interest

Compound Name: Sulbactam

Cat. No.: B001307 Get Quote

Abstract: This document provides a comprehensive technical overview of sulbactam, a crucial

β-lactamase inhibitor used in combination with β-lactam antibiotics to combat bacterial

resistance. It details the chemical structure, physicochemical properties, and mechanism of

action of sulbactam. This guide is intended for researchers, scientists, and professionals in the

field of drug development, offering structured data, detailed experimental protocols, and visual

diagrams to facilitate a deeper understanding of this important pharmaceutical compound.

Chemical Identity and Structure
Sulbactam is a synthetic penicillanic acid derivative where the sulfur atom is oxidized to a

sulfone.[1] This structural modification is key to its potent activity as a β-lactamase inhibitor.[1]

[2] While it possesses a β-lactam ring similar to penicillin, its intrinsic antibacterial activity is

weak against most pathogens; its primary role is to protect other β-lactam antibiotics from

enzymatic degradation by bacterial β-lactamases.[3][4]

Chemical Identifiers
The fundamental chemical identifiers for sulbactam are summarized in the table below,

providing a clear reference for its nomenclature and registration.
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Identifier Value Reference

IUPAC Name

(2S,5R)-3,3-Dimethyl-7-oxo-4-

thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid 4,4-dioxide

[5][6]

CAS Number 68373-14-8 [3][5]

Molecular Formula C₈H₁₁NO₅S [3][5]

SMILES
CC1(--INVALID-LINK--

=O)CC2=O)C(=O)O)C
[5][7]

InChIKey
FKENQMMABCRJMK-

RITPCOANSA-N
[5][7]

Synonyms
Penicillanic acid sulfone,

Betamaze, CP-45899
[3][8]

Structural Classification
Sulbactam's classification and therapeutic application are logically interconnected. It is a

derivative of the core penicillin structure, functioning as an enzyme inhibitor, and is almost

exclusively used as a synergist with β-lactam antibiotics.
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Chemical Classification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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